![molecular formula C21H24NO5+ B299331 1-[(3,4-Dimethoxyphenyl)(hydroxy)methyl]-6,7-dimethoxy-2-methylisoquinolinium](/img/structure/B299331.png)
1-[(3,4-Dimethoxyphenyl)(hydroxy)methyl]-6,7-dimethoxy-2-methylisoquinolinium
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Overview
Description
1-[(3,4-Dimethoxyphenyl)(hydroxy)methyl]-6,7-dimethoxy-2-methylisoquinolinium (also known as Pictet-Spengler base) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of Pictet-Spengler base is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. The compound has been shown to interact with DNA and RNA, suggesting a potential role in gene regulation.
Biochemical and Physiological Effects:
Pictet-Spengler base has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to possess antioxidant and anti-inflammatory properties, as well as the ability to induce apoptosis in cancer cells. The compound has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of Pictet-Spengler base is its versatility in terms of its applications in drug discovery. The compound has been shown to possess a wide range of biological activities, making it a potential candidate for the development of new drugs. However, the synthesis of the compound can be challenging, and the yield and purity of the product can be affected by various factors.
Future Directions
There are several future directions for the research on Pictet-Spengler base. One potential area of focus is the development of new synthetic methods to improve the yield and purity of the compound. Another area of focus is the identification of the specific enzymes and biological processes that are targeted by the compound. Additionally, further research is needed to fully understand the mechanism of action of Pictet-Spengler base and its potential applications in drug discovery and medicinal chemistry.
Synthesis Methods
The synthesis of Pictet-Spengler base involves the condensation of an aldehyde or ketone with an amine or amino alcohol in the presence of an acid catalyst. The reaction proceeds through a cyclization mechanism, resulting in the formation of the isoquinolinium ring. Various modifications to this reaction have been made to improve the yield and purity of the compound.
Scientific Research Applications
Pictet-Spengler base has been extensively studied for its potential applications in drug discovery. It has been shown to possess a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The compound has also been used as a starting material for the synthesis of various natural products and pharmaceuticals.
properties
Molecular Formula |
C21H24NO5+ |
---|---|
Molecular Weight |
370.4 g/mol |
IUPAC Name |
(6,7-dimethoxy-2-methylisoquinolin-2-ium-1-yl)-(3,4-dimethoxyphenyl)methanol |
InChI |
InChI=1S/C21H24NO5/c1-22-9-8-13-10-18(26-4)19(27-5)12-15(13)20(22)21(23)14-6-7-16(24-2)17(11-14)25-3/h6-12,21,23H,1-5H3/q+1 |
InChI Key |
VNONEELNUAHMSS-UHFFFAOYSA-N |
SMILES |
C[N+]1=C(C2=CC(=C(C=C2C=C1)OC)OC)C(C3=CC(=C(C=C3)OC)OC)O |
Canonical SMILES |
C[N+]1=C(C2=CC(=C(C=C2C=C1)OC)OC)C(C3=CC(=C(C=C3)OC)OC)O |
Origin of Product |
United States |
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